2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95%
Overview
Description
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% (2-FMPH-3-OH) is a chemical compound that is widely used in scientific research due to its wide range of applications. It is a versatile compound that can be used in various experiments, such as synthesis, biochemical and physiological studies.
Mechanism of Action
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% acts as a competitive inhibitor of enzymes, binding to the active site of the enzyme and preventing the substrate from binding. This mechanism of action is important in the study of enzymatic and metabolic pathways.
Biochemical and Physiological Effects
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, and to affect the metabolism of certain substrates. It has also been shown to have an effect on cell proliferation and differentiation, as well as on the expression of certain genes.
Advantages and Limitations for Lab Experiments
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available in large quantities. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is also a relatively toxic compound, and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% in scientific research. It could be used to further study the mechanisms of enzyme inhibition, as well as to study the effects of metabolic pathways on cell proliferation and differentiation. It could also be used to study the effects of gene expression, and to develop new drugs and other organic compounds. Additionally, it could be used in the development of new dyes and other compounds for use in a variety of applications.
Synthesis Methods
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% can be synthesized using a two-step process. First, 5-fluoro-2-methylphenol is reacted with sodium hydroxide in aqueous solution to form 2-fluoro-2-methylphenol-3-sodium hydroxide. This is then reacted with pyridine in the presence of a base such as potassium carbonate, to form 2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95%.
Scientific Research Applications
2-(5-Fluoro-2-methylphenyl)-3-hydroxypyridine, 95% has a wide range of scientific research applications. It is used as a building block in the synthesis of other compounds, and can be used in the synthesis of drugs, dyes, and other organic compounds. It can also be used in the study of enzymatic and metabolic pathways, as well as in the study of the structure and function of proteins.
properties
IUPAC Name |
2-(5-fluoro-2-methylphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c1-8-4-5-9(13)7-10(8)12-11(15)3-2-6-14-12/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXEBMCIFIFLKHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C2=C(C=CC=N2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682650 |
Source
|
| Record name | 2-(5-Fluoro-2-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Fluoro-2-methylphenyl)pyridin-3-ol | |
CAS RN |
1261907-44-1 |
Source
|
| Record name | 2-(5-Fluoro-2-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682650 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
